Cas no 482294-40-6 (1H-Inden-1-one, 5-fluoro-2,3-dihydro-6-hydroxy-2-methyl-)

1H-Inden-1-one,  5-fluoro-2,3-dihydro-6-hydroxy-2-methyl- structure
482294-40-6 structure
Product Name:1H-Inden-1-one, 5-fluoro-2,3-dihydro-6-hydroxy-2-methyl-
CAS No:482294-40-6
MF:C10H9FO2
MW:180.175666570663
CID:931843
PubChem ID:45120074
Update Time:2025-04-19

1H-Inden-1-one, 5-fluoro-2,3-dihydro-6-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one, 5-fluoro-2,3-dihydro-6-hydroxy-2-methyl-
    • 5-Fluoro-6-hydroxy-2-methyl-1-indanone
    • 482294-40-6
    • 5-Fluoro-6-hydroxy-2-methyl-2,3-dihydro-1H-inden-1-one
    • SCHEMBL7041619
    • Inchi: 1S/C10H9FO2/c1-5-2-6-3-8(11)9(12)4-7(6)10(5)13/h3-5,12H,2H2,1H3
    • InChI Key: OUOBQDRPXXJPJY-UHFFFAOYSA-N
    • SMILES: FC1C(=CC2C(C(C)CC=2C=1)=O)O

Computed Properties

  • Exact Mass: 180.059
  • Monoisotopic Mass: 180.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 2
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